ethyl 2-hydroxy-4-methylvalerate
ethyl 2-hydroxy-4-methylvalerate
Ethyl 2-hydroxy-4-methylpentanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-hydroxy-4-methylpentanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Ethyl 2-hydroxy-4-methylpentanoate has been primarily detected in urine. Within the cell, ethyl 2-hydroxy-4-methylpentanoate is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
10348-47-7
VCID:
VC0079060
InChI:
InChI=1S/C8H16O3/c1-4-11-8(10)7(9)5-6(2)3/h6-7,9H,4-5H2,1-3H3
SMILES:
CCOC(=O)C(CC(C)C)O
Molecular Formula:
C8H16O3
Molecular Weight:
160.21 g/mol
ethyl 2-hydroxy-4-methylvalerate
CAS No.: 10348-47-7
Main Products
VCID: VC0079060
Molecular Formula: C8H16O3
Molecular Weight: 160.21 g/mol
| CAS No. | 10348-47-7 |
|---|---|
| Product Name | ethyl 2-hydroxy-4-methylvalerate |
| Molecular Formula | C8H16O3 |
| Molecular Weight | 160.21 g/mol |
| IUPAC Name | ethyl 2-hydroxy-4-methylpentanoate |
| Standard InChI | InChI=1S/C8H16O3/c1-4-11-8(10)7(9)5-6(2)3/h6-7,9H,4-5H2,1-3H3 |
| Standard InChIKey | QRHOWVDPHIXNEN-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC(C)C)O |
| Canonical SMILES | CCOC(=O)C(CC(C)C)O |
| Description | Ethyl 2-hydroxy-4-methylpentanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-hydroxy-4-methylpentanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Ethyl 2-hydroxy-4-methylpentanoate has been primarily detected in urine. Within the cell, ethyl 2-hydroxy-4-methylpentanoate is primarily located in the cytoplasm. |
| Synonyms | ethyl 2-hydroxy-4-methylpentanoate |
| PubChem Compound | 112030 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume